BE“GHE Foundational & Exploratory

Check Availability & Pricing

4-(2-Chlorophenyl)piperidin-2-one CAS number
and synonyms

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: 4-(2-Chlorophenyl)piperidin-2-one
Cat. No.: B14875880
Get Quote

An In-Depth Technical Guide to 4-(2-Chlorophenyl)piperidin-2-one: Synthesis, Properties,
and Applications

This guide provides a comprehensive technical overview of 4-(2-Chlorophenyl)piperidin-2-
one, a heterocyclic compound of interest in medicinal chemistry. As a senior application
scientist, this document is structured to deliver not just data, but a foundational understanding
of the compound's chemistry, its synthesis, and its potential within drug discovery and
development, grounded in established scientific principles.

Chemical Identity and Physicochemical Properties

4-(2-Chlorophenyl)piperidin-2-one is a derivative of piperidine, featuring a lactam (a cyclic
amide) at the 2-position and a 2-chlorophenyl substituent at the 4-position. While this specific
positional isomer is not widely cataloged with a dedicated CAS number in major public
chemical databases, its structure is unambiguous. For context, the related isomer, 4-(4-
Chlorophenyl)piperidin-2-one, is assigned CAS number 1260770-82-8.

The core structure, a 4-aryl-d-valerolactam, is a recognized pharmacophore. The placement of
the chlorine atom at the ortho position of the phenyl ring introduces specific steric and
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electronic effects that can significantly influence molecular interactions with biological targets
compared to its meta or para isomers.

Structural Information

Below is the chemical structure of 4-(2-Chlorophenyl)piperidin-2-one.

Caption: Chemical Structure of 4-(2-Chlorophenyl)piperidin-2-one.

Computed Physicochemical Data

The following table summarizes the theoretical physicochemical properties for 4-(2-
Chlorophenyl)piperidin-2-one (C11H12CINO). These values are computationally derived and
provide a baseline for experimental design.

Property Value Unit Source
Molecular Weight 209.67 g/mol Calculated
Molecular Formula C11H12CINO - Calculated
XLogP3 1.9 - Predicted
Hydrogen Bond )

1 - Predicted
Donors
Hydrogen Bond ]

1 - Predicted
Acceptors
Rotatable Bonds 1 - Predicted
Topological Polar

polog 29.1 Az Predicted

Surface Area

Synthesis of 4-Aryl-Piperidin-2-ones

The synthesis of 4-aryl-piperidin-2-ones is a key challenge for chemists. A robust and
adaptable synthetic route is crucial for generating analogs for structure-activity relationship
(SAR) studies. One effective modern approach involves the direct lactamization of a specifically
designed precursor.
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Retrosynthetic Analysis

A logical retrosynthetic pathway for the 4-aryl-piperidin-2-one scaffold involves disconnecting
the amide bond of the lactam, which points to a 8-amino pentanoic acid derivative as the
immediate precursor. The critical C-C bond between the piperidine ring and the aryl group can
be formed via a C-H activation/arylation reaction.

Amide bond formation
(Lactamization)

B-C-H Arylation

N-Protected 8-Aminopentanoic Acid + 2-Chlorobenzene Source 3-Amino-B-(2-chlorophenyl)pentanoic Acid 4-(2-Cl iperidin-2-one

Click to download full resolution via product page

Caption: Retrosynthetic approach for 4-Aryl-Piperidin-2-ones.

Recommended Synthetic Protocol

A validated method for constructing the 4-aryl-2-piperidone core is the direct lactamization of a
B-C-H arylated d-aminopentanoic acid.[1] This strategy offers good control and applicability for
creating a library of analogs.

Step 1: Preparation of the Precursor (3-C-H Arylation)

The key precursor, a (3-arylated N-protected d-aminopentanoic acid, can be synthesized using
a directed C-H activation strategy. This advanced method provides high regioselectivity.

o Starting Material: N-Phthaloyl-d-aminopentanoic acid. The phthaloyl group serves as both a
protecting group for the amine and a directing group for the C-H activation.

¢ Arylating Agent: 2-Chloroiodobenzene or a similar source of the 2-chlorophenyl group.
o Catalyst System: A palladium catalyst, such as Pd(OAc)z, is typically used.

o Reaction: The reaction involves the palladium-catalyzed coupling of the C-H bond at the (3-
position of the pentanoic acid chain with the arylating agent.

Step 2: Deprotection and Lactamization
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» Deprotection: The phthaloyl protecting group is removed, commonly using hydrazine, to
liberate the free amine.

e Lactamization: The resulting d-amino acid is then induced to cyclize. This is often achieved
by heating or by using coupling agents (e.g., DCC, EDC) to facilitate the intramolecular
amide bond formation, yielding the final 4-(2-Chlorophenyl)piperidin-2-one product.[1]

N-Phthaloyl-5-
aminopentanoic acid
+ 2-Chloroiodobenzene

Pd-Catalyzed
B-C-H Arylation

Hydrazine 3-Amino-B-(2-chlorophenyl) Thermal or Reagent-
(Deprotection) pentanoic Acid Mediated Lactamization

Arylated Precursor

Click to download full resolution via product page
Caption: General workflow for the synthesis of 4-Aryl-Piperidin-2-ones.

Analytical Methodologies

To ensure the identity, purity, and quality of the synthesized 4-(2-Chlorophenyl)piperidin-2-
one, a suite of analytical techniques is required.

Chromatographic Analysis (Purity)

High-Performance Liquid Chromatography (HPLC) is the standard method for assessing the
purity of the final compound and monitoring reaction progress.

e Column: A reverse-phase C18 column (e.g., 4.6 x 150 mm, 5 um) is suitable.

» Mobile Phase: A gradient elution using a mixture of water (A) and acetonitrile (B), both
containing 0.1% formic acid to ensure good peak shape.

o Gradient Example: Start at 10% B, ramp to 95% B over 15 minutes, hold for 2 minutes,
and re-equilibrate.

o Detection: UV detection at a wavelength where the chlorophenyl chromophore absorbs,
typically around 254 nm.

o Expected Outcome: A single major peak indicating a high degree of purity.
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Structural Confirmation

e Mass Spectrometry (MS): Electrospray ionization (ESI) mass spectrometry will confirm the
molecular weight. The analysis should show a prominent ion corresponding to [M+H]* at m/z
210.06 (for 3°Cl) and an isotopic pattern characteristic of a monochlorinated compound (~3:1
ratio for [M]* and [M+2]*).

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: Will provide the proton environment. Key signals would include the N-H proton of
the lactam, distinct aromatic protons in the ortho-substituted pattern, and aliphatic protons
of the piperidine ring.

o 13C NMR: Will confirm the number of unique carbon atoms, including the carbonyl carbon
of the lactam (expected ~170 ppm) and the carbons of the chlorophenyl ring.

Applications in Drug Discovery

The piperidine scaffold is a cornerstone in medicinal chemistry, present in numerous approved
drugs.[2] Its conformational flexibility and ability to position substituents in precise three-
dimensional orientations make it a privileged structure.

The 4-aryl-piperidin-2-one core specifically combines the features of the piperidine ring with a
lactam. This functional group can participate in hydrogen bonding as both a donor (N-H) and an
acceptor (C=0), making it an attractive feature for binding to biological targets such as
enzymes or receptors.

While specific biological activities for 4-(2-Chlorophenyl)piperidin-2-one are not widely
reported, related structures have shown promise in various therapeutic areas:

e Central Nervous System (CNS) Agents: The broader class of chlorophenyl-piperidines has a
rich history in the development of antipsychotics and other CNS-active drugs.[3]

e Enzyme Inhibition: The lactam moiety is a common feature in enzyme inhibitors. For
example, piperidinone-constrained phenethylamines have been developed as potent
inhibitors of dipeptidyl peptidase IV (DPP4) for the treatment of diabetes.
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The introduction of the 2-chlorophenyl group can serve to modulate properties such as
metabolic stability, receptor binding affinity, and selectivity. Researchers can use this compound
as a building block or a lead structure in the development of novel therapeutics.

Safety and Handling

As a novel chemical entity, 4-(2-Chlorophenyl)piperidin-2-one should be handled with care in
a controlled laboratory environment.

o Personal Protective Equipment (PPE): Wear standard PPE, including safety glasses, a lab
coat, and chemical-resistant gloves.

» Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of any
dust or vapors. Avoid contact with skin and eyes.

» Storage: Store in a tightly sealed container in a cool, dry place away from incompatible
materials.

A full safety data sheet (SDS) should be developed based on experimental data or predicted
toxicity before handling on a large scale.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [4-(2-Chlorophenyl)piperidin-2-one CAS number and
synonyms]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14875880/docs#4-2-chlorophenyl-piperidin-2-one-
cas-number-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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